2-Ethyl-4-methyl-1-(2,3,4-trimethylphenyl)sulfonylimidazole

• IUPAC Name: 2-ethyl-4-methyl-1-(2,3,4-trimethylphenyl)sulfonylimidazole
• InChI: InChI=1S/C15H20N2O2S/c1-6-15-16-11(3)9-17(15)20(18,19)14-8-7-10(2)12(4)13(14)5/h7-9H,6H2,1-5H3
• InChI Key: KAFMTLIHAMRGOC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CN1S(=O)(=O)C2=C(C(=C(C=C2)C)C)C)C
• Molecular Formula: C15H20N2O2S
• Molecular Weight: 292.4 g/mol

Description

The name “2-Ethyl-4-methyl-1-(2,3,4-trimethylphenyl)sulfonylimidazole” suggests that this compound is an imidazole derivative. Imidazoles are a type of heterocyclic compound, meaning they contain atoms of at least two different elements in their rings. In this case, the imidazole ring contains three carbon atoms and two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of “2-Ethyl-4-methyl-1-(2,3,4-trimethylphenyl)sulfonylimidazole” would likely involve an imidazole ring with ethyl and methyl groups attached at the 2 and 4 positions, respectively. The 1 position would have a sulfonyl group attached to a phenyl ring, which itself would have three methyl groups attached at the 2, 3, and 4 positions.

Chemical Reactions Analysis

Imidazoles are known to participate in a variety of chemical reactions. They can act as nucleophiles in substitution reactions, and their nitrogen atoms can coordinate to metal ions, making them useful in catalysis.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some imidazole derivatives are used as antifungal medications, where they work by inhibiting the enzyme lanosterol 14α-demethylase.